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Compound of Interest

Compound Name: Tributyltin benzoate

Cat. No.: B1317476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

considerations essential for the handling of Tributyltin benzoate. Tributyltin (TBT) compounds,

including Tributyltin benzoate, are organotin compounds known for their high toxicity.[1][2]

Historically used as biocides in applications such as anti-fouling paints for ships, their use has

been restricted due to significant environmental and health concerns.[3][4][5] This guide is

intended to equip researchers, scientists, and drug development professionals with the critical

information needed to manage the risks associated with this hazardous compound.

Chemical and Physical Properties
Tributyltin benzoate is a clear liquid with the molecular formula C19H32O2Sn.[4][6] A

summary of its key chemical and physical properties is provided in the table below.
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Property Value

Molecular Weight 411.2 g/mol [4][6]

CAS Number 4342-36-3[6]

Appearance Clear liquid[6]

Density 1.193 g/mL at 25 °C[7][8]

Boiling Point 166-168 °C at 1 mm Hg[7]

Melting Point 16-18 °C[7]

Vapor Pressure 0.0000015 mmHg[6]

Flash Point >230 °F[7]

Toxicological Profile
Tributyltin benzoate is classified as a toxic substance with significant health hazards. It is

toxic if swallowed or in contact with skin, causes severe skin and eye irritation, and can cause

damage to organs through prolonged or repeated exposure.[6]

Quantitative Toxicity Data
The following table summarizes the available acute toxicity data for Tributyltin benzoate.

Toxicity
Endpoint

Species Route Value
Toxicity
Category

LD50 Rat Oral

115 mg/kg (male

and female

combined)[9]

II[9]

LD50 Rat Dermal
> 2000 mg/kg

(combined)[9]
III[9]

Primary Dermal

Irritation
Rabbit Dermal

Severe

Irritation[9]
I[9]
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Occupational Exposure Limits
Several organizations have established occupational exposure limits for tin compounds, which

are applicable to Tributyltin benzoate.

Limit Value (as Sn)

Permissible Exposure Limit (PEL) 0.1 mg/m³[6]

Immediately Dangerous to Life or Health (IDLH) 25.0 mg/m³[6]

Threshold Limit Value (TLV) 0.1 mg/m³[6]

TLV-STEL 0.2 mg/m³[6]

Maximum Allowable Concentration (MAK) 0.02 mg/m³ (inhalable fraction)[6]

Mechanisms of Toxicity
Tributyltin compounds exert their toxic effects through multiple mechanisms, primarily acting as

endocrine disruptors, neurotoxins, and immunotoxins.

Endocrine Disruption
Tributyltin is a potent endocrine-disrupting chemical.[2][9] Its primary mechanism involves the

inhibition of the cytochrome P450 enzyme, aromatase, which is responsible for converting

androgens to estrogens.[3][10] This disruption of hormonal balance can lead to reproductive

and developmental abnormalities.[11] Furthermore, TBT has been shown to interact with

nuclear receptors, specifically the retinoid-X receptor (RXR) and the peroxisome proliferator-

activated receptor γ (PPARγ), which play crucial roles in various physiological processes,

including development and metabolism.[9][10]
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Preparation

Handling

Post-Handling

Emergency

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Verify Engineering Controls (Fume Hood)

Work in Fume Hood

Avoid Skin/Eye Contact Spill Exposure

Minimize Aerosol Generation

Decontaminate Work Area & Equipment

Dispose of Waste Properly

Remove PPE Correctly

Wash Hands Thoroughly

Follow Emergency Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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